2-(4-chlorophenoxy)-1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)ethanone

• IUPAC Name: 2-(4-chlorophenoxy)-1-(6-fluoro-2-methyl-3,4-dihydro-2H-quinolin-1-yl)ethanone
• InChI: InChI=1S/C18H17ClFNO2/c1-12-2-3-13-10-15(20)6-9-17(13)21(12)18(22)11-23-16-7-4-14(19)5-8-16/h4-10,12H,2-3,11H2,1H3
• InChI Key: XFCUATJBJJINJY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(N1C(=O)COC3=CC=C(C=C3)Cl)C=CC(=C2)F
• Molecular Formula: C18H17ClFNO2
• Molecular Weight: 333.8 g/mol

Description

Compound ID: Y203-9492 Molecular Formula: C₁₈H₁₇ClFNO₂ Molecular Weight: 333.79 g/mol Key Features:

• Core Structure: Ethanone linked to a 4-chlorophenoxy group and a 6-fluoro-2-methyl-3,4-dihydroquinoline moiety.
• Stereo Chemistry: Racemic mixture .
• Physicochemical Properties:
  • logP: 4.26 (moderate lipophilicity, favorable for membrane permeability)
  • Polar Surface Area: 21.46 Ų (suggests moderate solubility)
  • Hydrogen Bond Acceptors: 3 .

The 4-chlorophenoxy group enhances electron-withdrawing effects, while the 6-fluoro substituent on the dihydroquinoline ring improves metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chlorophenoxy)-1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)ethanone typically involves the following steps:

• Formation of the Chlorophenoxy Intermediate: : The initial step involves the reaction of 4-chlorophenol with an appropriate alkylating agent, such as ethyl chloroacetate, in the presence of a base like potassium carbonate. This results in the formation of 4-chlorophenoxyacetic acid ethyl ester.

• Synthesis of the Fluoro-Methyl-Dihydroquinoline Intermediate: : The next step involves the synthesis of the 6-fluoro-2-methyl-3,4-dihydroquinoline intermediate. This can be achieved by the cyclization of 2-fluoroaniline with an appropriate ketone, such as acetone, under acidic conditions.

• Coupling Reaction: : The final step involves the coupling of the chlorophenoxy intermediate with the fluoro-methyl-dihydroquinoline intermediate. This is typically carried out using a coupling reagent like N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst such as 4-dimethylaminopyridine (DMAP).

Industrial Production Methods

In an industrial setting, the production of 2-(4-chlorophenoxy)-1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)ethanone can be scaled up by optimizing the reaction conditions, such as temperature, pressure, and reaction time. Continuous flow reactors and automated synthesis platforms can be employed to enhance the efficiency and yield of the compound.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : The compound can undergo oxidation reactions, particularly at the quinoline moiety, leading to the formation of quinoline N-oxide derivatives.

• Reduction: : Reduction reactions can target the carbonyl group, converting it into an alcohol derivative.

• Substitution: : The chlorophenoxy group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be employed in substitution reactions.

Major Products

Oxidation: Quinoline N-oxide derivatives.

Reduction: Alcohol derivatives.

Substitution: Various substituted phenoxy derivatives.

Scientific Research Applications

2-(4-chlorophenoxy)-1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)ethanone has found applications in several areas of scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenoxy)-1-(6-fluoro-2-methyl-3,4-dihydroquinolin-1(2H)-yl)ethanone involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of enzymes involved in cell proliferation, leading to its potential anticancer effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituted Dihydroquinoline-Based Ethanones

AR54 (Prostate Cancer Therapeutic Agent)

• Structure: 2-(Pyrimidin-2-ylthio)-1-(2,2,4-trimethyl-4-phenyl-3,4-dihydroquinolin-1(2H)-yl)ethanone .
• Key Differences: Substituent: Pyrimidinylthio group replaces 4-chlorophenoxy. Dihydroquinoline Modifications: 2,2,4-Trimethyl and phenyl groups at position 3.
• Impact: The sulfur atom in the pyrimidinylthio group may enhance π-π stacking interactions.

1-(3,4-Dihydroquinolin-1(2H)-yl)-2-(4-Methoxyphenyl)Ethanone

• Key Differences :
  • Substituent : Methoxy group (electron-donating) vs. chloro (electron-withdrawing).
  • Molecular Weight : 281.35 g/mol (lower than Y203-9492).
• Absence of fluorine likely reduces metabolic stability .

2-(4-Morpholinyl)-1-(2,2,4,6-Tetramethyl-4-Phenyl-3,4-Dihydroquinolin-1(2H)-yl)Ethanone

• Structure: Morpholinyl group replaces chlorophenoxy; tetramethylphenyl on dihydroquinoline .
• Key Differences :
  • Substituent : Morpholine introduces a heterocyclic amine, improving solubility.
  • Steric Effects : Tetramethylphenyl increases bulkiness.
• Impact :
  • Enhanced solubility due to morpholine’s polarity.
  • Steric hindrance may limit binding to flat enzymatic pockets .

Non-Dihydroquinoline Analogs

2-(4-Chlorophenoxy)-1-(4,7-Dichloro-2,3-Dihydro-1-Benzothiophen-3-yl)Ethanone

• Structure: Benzothiophene core replaces dihydroquinoline .
• Key Differences: Core Heterocycle: Benzothiophene (non-planar) vs. dihydroquinoline (partially planar). Substituents: Additional chlorine atoms.
• Impact :
  • Altered electronic properties due to sulfur in benzothiophene.
  • Higher molecular weight (C₁₆H₁₁Cl₃O₂S, 389.68 g/mol) may affect pharmacokinetics .

TGR5 Agonist: (S)-1-(6-Fluoro-2-Methyl-3,4-Dihydroquinolin-1(2H)-yl)-2-(Isoquinolin-5-yloxy)Ethanone

• Structure: Isoquinolin-5-yloxy group replaces chlorophenoxy .
• Key Differences: Substituent: Isoquinoline (bulky, aromatic) vs. chlorophenoxy.
• Impact :
  • Enhanced interaction with G-protein-coupled receptors (TGR5).
  • Increased aromaticity may improve binding to hydrophobic pockets .

Structural-Activity Relationship (SAR) Insights

Feature	Y203-9499 (Target)	AR54	4-Methoxyphenyl Analog	Morpholinyl Analog
Phenoxy Substituent	4-Chloro	Pyrimidinylthio	4-Methoxy	Morpholinyl
Dihydroquinoline	6-Fluoro, 2-Methyl	2,2,4-Trimethyl, 4-Phenyl	Unsubstituted	2,2,4,6-Tetramethyl, 4-Phenyl
logP	4.26	Not reported	Not reported	Not reported
Bioactivity	Under study	Prostate cancer	Unreported	Unreported

• Electron-Withdrawing Groups : Chloro and fluoro substituents in Y203-9492 enhance stability and target affinity.
• Steric Effects: Methyl groups on dihydroquinoline balance conformational rigidity and binding pocket access.
• Heterocyclic Variations : Morpholine or pyrimidine alters solubility and interaction profiles.